4-Chloro-5-methoxy-2,6-dimethylpyrimidine
Overview
Description
4-Chloro-5-methoxy-2,6-dimethylpyrimidine (CMMP) is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, agriculture, and material science. CMMP is a heterocyclic compound with a molecular formula of C7H9ClN2O and a molecular weight of 178.6 g/mol.
Scientific Research Applications
Co-crystal Design and Characterization
4-Chloro-5-methoxy-2,6-dimethylpyrimidine has been utilized in the design of co-crystals involving various carboxylic acids. These co-crystals, characterized by single-crystal X-ray diffraction, demonstrate significant potential in materials science for creating compounds with tailored properties. The interaction of the pyrimidine with carboxylic acids through hydrogen bonding leads to diverse cocrystals, showcasing the pyrimidine's versatility in forming supramolecular structures (Rajam et al., 2018).
Antifungal Applications
Derivatives of this compound have demonstrated antifungal effects against significant types of fungi, such as Aspergillus terreus and Aspergillus niger. These derivatives are synthesized through nucleophilic displacement, indicating potential development as antifungal agents. The ability to target specific fungi with synthesized compounds opens avenues for new antifungal medications or agricultural chemicals (Jafar et al., 2017).
Antiviral Research
Compounds derived from this compound have shown inhibitory activity against retroviruses, including human immunodeficiency virus (HIV) and Moloney murine sarcoma virus. This research underlines the compound's potential as a base for developing antiretroviral drugs, highlighting its application in the fight against viral infections (Hocková et al., 2003).
Charge Transfer Complexation
This compound has been studied for its ability to form charge transfer complexes with sigma-acceptor iodine. These interactions are crucial for understanding the electron-donor capabilities of pyrimidine derivatives and their potential applications in electronic materials or sensors (Rabie et al., 2007).
Antiangiogenic Potential
A study exploring synthetic compounds derived from this compound for antiangiogenic effects showed promising results. These compounds' theoretical calculations suggest their potential as powerful antiangiogenic agents, which could be significant for cancer treatment and other diseases characterized by abnormal angiogenesis (Jafar & Hussein, 2021).
properties
IUPAC Name |
4-chloro-5-methoxy-2,6-dimethylpyrimidine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-4-6(11-3)7(8)10-5(2)9-4/h1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSUFZLUXHNPYLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743763 | |
Record name | 4-Chloro-5-methoxy-2,6-dimethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00743763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1286784-01-7 | |
Record name | 4-Chloro-5-methoxy-2,6-dimethylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00743763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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